Cas no 2228300-75-0 (2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanenitrile)

• Product Name: 2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanenitrile
• CAS No: 2228300-75-0
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5771060
• PubChem ID: 165641234
• Update Time: 2025-10-22

2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2228300-75-0
• EN300-1741474
• 2-[6-(pyrrolidin-1-yl)pyridin-3-yl]propanenitrile
• 2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanenitrile

• Inchi： 1S/C12H15N3/c1-10(8-13)11-4-5-12(14-9-11)15-6-2-3-7-15/h4-5,9-10H,2-3,6-7H2,1H3
• InChI Key： VVSFRIPCQGXOLR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CN=2)C(C#N)C)CCCC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.9Ų

Additional information on 2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanenitrile

Comprehensive Overview of 2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanenitrile (CAS No. 2228300-75-0)

In the realm of organic chemistry and pharmaceutical research, 2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanenitrile (CAS No. 2228300-75-0) has emerged as a compound of significant interest. This nitrile-derivative, characterized by its unique pyrrolidine-pyridine hybrid structure, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular framework, which combines the pyrrolidin-1-yl moiety with a pyridin-3-ylpropanenitrile backbone, offering versatile reactivity and functionalization opportunities.

The compound's CAS number 2228300-75-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanenitrile, reflects the integration of a pyrrolidine ring—a five-membered nitrogen heterocycle—with a pyridine scaffold, a common motif in bioactive molecules. This structural combination is often associated with enhanced binding affinity in medicinal chemistry, making it a focal point for kinase inhibitor design and central nervous system (CNS) targeting agents.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified the demand for specialized building blocks like 2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanenitrile. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) and click chemistry methodologies positions it as a valuable intermediate for small-molecule libraries. Moreover, its nitrile group offers a handle for further derivatization, aligning with the growing emphasis on fragment-based drug design.

From a synthetic perspective, the compound's pyrrolidin-1-yl substituent contributes to its lipophilicity and conformational flexibility, properties highly sought after in bioavailability optimization. These attributes resonate with current industry priorities, such as PROTAC development and allosteric modulator research, where molecular adaptability is crucial. Additionally, the pyridin-3-yl segment is known to engage in hydrogen bonding and π-stacking interactions, further expanding its utility in structure-activity relationship (SAR) studies.

Environmental and green chemistry considerations are also shaping the discourse around CAS No. 2228300-75-0. Researchers are exploring solvent-free synthetic routes and catalytic methodologies to produce this compound sustainably, addressing the pharmaceutical industry's push toward carbon-neutral manufacturing. Such efforts align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In analytical chemistry, advanced techniques such as LC-MS and NMR spectroscopy are employed to characterize 2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanenitrile, ensuring purity and structural integrity. These methods are vital for quality control in contract research organizations (CROs) and API synthesis pipelines. The compound's stability under various pH conditions and thermal profiles is another area of active investigation, particularly for formulation scientists.

As the scientific community continues to unravel the potential of 2228300-75-0, interdisciplinary collaborations are fostering innovations in cheminformatics and computational modeling. For instance, molecular docking simulations leverage the compound's 3D conformation to predict interactions with biological targets, accelerating hit-to-lead transitions. This synergy between experimental and in silico approaches exemplifies the modern paradigm of rational drug design.

In summary, 2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanenitrile (CAS No. 2228300-75-0) represents a nexus of chemical ingenuity and practical utility. Its multifaceted applications—from medicinal chemistry to materials science—underscore its relevance in contemporary research. With the advent of machine learning-assisted compound optimization and sustainable synthesis protocols, this molecule is poised to play a pivotal role in shaping the future of small-molecule therapeutics and beyond.